4-{[4-(2-furoyl)-1-piperazinyl]carbonyl}-8-methyl-2-(3-pyridinyl)quinoline
Overview
Description
4-{[4-(2-furoyl)-1-piperazinyl]carbonyl}-8-methyl-2-(3-pyridinyl)quinoline, also known as FPQ, is a synthetic compound that is widely used in scientific research. This compound belongs to the class of quinolone-based molecules and has been found to exhibit various biological activities.
Mechanism of Action
4-{[4-(2-furoyl)-1-piperazinyl]carbonyl}-8-methyl-2-(3-pyridinyl)quinoline exerts its biological activities by interacting with various biomolecules. It has been found to bind to DNA and RNA, leading to the inhibition of their function. This compound has also been found to inhibit the activity of topoisomerases, which are enzymes that are involved in DNA replication and repair. Furthermore, this compound has been found to inhibit the activity of kinases, which are enzymes that are involved in various signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells, inhibit the growth of bacteria and viruses, and inhibit the activity of various enzymes. Additionally, this compound has been found to exhibit antioxidant and anti-inflammatory activities.
Advantages and Limitations for Lab Experiments
4-{[4-(2-furoyl)-1-piperazinyl]carbonyl}-8-methyl-2-(3-pyridinyl)quinoline has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized and purified. Additionally, this compound has been found to exhibit various biological activities, making it a useful tool for studying various biological processes. However, this compound has some limitations for lab experiments. It has been found to exhibit cytotoxicity at high concentrations, which may limit its use in certain experiments. Additionally, this compound may exhibit off-target effects, which may complicate the interpretation of experimental results.
Future Directions
There are several future directions for the use of 4-{[4-(2-furoyl)-1-piperazinyl]carbonyl}-8-methyl-2-(3-pyridinyl)quinoline in scientific research. One possible direction is the development of this compound-based fluorescent probes for imaging biological processes in living cells. Another direction is the use of this compound as a tool for studying the structure and function of various biomolecules. Additionally, the development of this compound derivatives with improved biological activities and reduced cytotoxicity may lead to the development of novel therapeutics for various diseases.
Scientific Research Applications
4-{[4-(2-furoyl)-1-piperazinyl]carbonyl}-8-methyl-2-(3-pyridinyl)quinoline has been widely used in scientific research as a tool for studying various biological processes. It has been found to exhibit antibacterial, antiviral, and antitumor activities. This compound has also been used as a fluorescent probe for detecting DNA and RNA. Additionally, this compound has been found to inhibit the activity of various enzymes, including topoisomerases and kinases.
properties
IUPAC Name |
furan-2-yl-[4-(8-methyl-2-pyridin-3-ylquinoline-4-carbonyl)piperazin-1-yl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H22N4O3/c1-17-5-2-7-19-20(15-21(27-23(17)19)18-6-3-9-26-16-18)24(30)28-10-12-29(13-11-28)25(31)22-8-4-14-32-22/h2-9,14-16H,10-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTKBDHCSMMCZLW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=CC(=N2)C3=CN=CC=C3)C(=O)N4CCN(CC4)C(=O)C5=CC=CO5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H22N4O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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